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Compound of Interest

Compound Name: 5'-Methoxylaudanosine-13C

Cat. No.: B15295127

Disclaimer: A specific Safety Data Sheet (SDS) for the isotopically labeled compound 5'-
Methoxylaudanosine-13C is not publicly available. This guide is based on the safety data for
the parent compound, Laudanosine. The toxicological and chemical properties of an
isotopically labeled compound are generally considered to be identical to the unlabeled parent
compound.

This technical guide provides a comprehensive overview of the safety information for
Laudanosine, serving as the primary reference for handling 5'-Methoxylaudanosine-13C. The
information is compiled for researchers, scientists, and professionals in drug development.

Section 1: Hazard Identification and Classification

Laudanosine is classified as a hazardous substance. The primary hazards are acute toxicity
through oral, dermal, and inhalation routes.[1][2][3] It may also cause drowsiness or dizziness.

[2]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H301: Toxic if swallowed.[1][2]

Acute Toxicity, Oral 3
[3]
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin.[1][2][3]
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled.[1][2][3]

H336: May cause drowsiness

w

Specific Target Organ Toxicity dizzi ]
or dizziness.

GHS Label Elements:

Pictogram:

Signal Word:Danger[1][2][4]

Hazard Statements: H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.

[1][2] H336: May cause drowsiness or dizziness.[2]

Precautionary Statements: P261, P280, P301+P310, P302+P311, P304+P312[2]

Below is a diagram illustrating the hazard identification workflow.
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GHS Hazard ldentification Workflow for Laudanosine.

Section 2: Physical and Chemical Properties

Quantitative data on the physical and chemical properties of Laudanosine are limited in the
available safety data sheets.
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Property Value Source

Cayman Chemical[5], Sigma-

Molecular Formula C21H27NO4 ]
Aldrich[4]
] Cayman Chemical[5], Sigma-
Molecular Weight 357.4 g/mol )
Aldrich[4]
Appearance Solid Cayman Chemical[1]

Chloroform: slightly

N solubleEthanol: slightly ]
Solubility ] Cayman Chemical[5]
solubleMethanol: slightly

soluble
Melting Point Undetermined Cayman Chemical[1]
Boiling Point Undetermined Cayman Chemical[1]
Flash Point Not applicable Cayman Chemical[1]

Note: Properties for 5'-Methoxylaudanosine are C22H29NOs and 387.47 g/mol respectively.[6]

Section 3: Toxicological Information

The primary toxicological effect of Laudanosine is its acute toxicity. The toxicological properties
of this material have not been thoroughly investigated.[3]

Acute Toxicity Estimate (ATE) Values:

Route of Exposure ATE Value
Oral 100 mg/kg bodyweight
Dermal 300 mg/kg bodyweight
Inhalation (dust, mist) 0.5 mg/l/4h

Source: European Directorate for the Quality of Medicines & HealthCare[2]
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Section 4: Experimental Protocols - Safety and
Handling

Based on the available SDS, the following protocols for safe handling, storage, and emergency
procedures should be implemented.

4.1 Personal Protective Equipment (PPE) and Engineering Controls

» Engineering Controls: Work in a well-ventilated area. Use a chemical fume hood or ensure
good ventilation/exhaustion at the workplace.[1][3] A safety shower and eye wash station
should be readily available.[3]

» Respiratory Protection: In case of brief exposure or low pollution, use a respiratory filter
device. For intensive or longer exposure, use a self-contained respiratory protective device.
[1] An NIOSH/MSHA or European Standard EN 149 approved respirator is recommended.[3]

[7]

» Hand Protection: Wear impermeable and resistant protective gloves.[1][3] The exact
breakthrough time of the glove material should be confirmed with the manufacturer.[1]

» Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3][7]
o Skin and Body Protection: Wear protective clothing.[2] Store protective clothing separately.[1]
4.2 Handling and Storage

» Handling: Avoid direct contact with the substance.[2] Do not breathe dust, fume, gas, mist,
vapors, or spray.[2] Open and handle the receptacle with care.[1] Wash hands thoroughly
before breaks and at the end of work.[1]

o Storage: Keep the container tightly sealed.[1][3] Store in a well-ventilated place.[3] Further
storage information may be listed on the product insert.[1]

4.3 First-Aid Measures

The following diagram outlines the recommended first-aid procedures in case of exposure.
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Exposure Route

Inhalation Skin Contact

Eye Contact Ingestion

If inhaled If on skin

First-Aid Action

Move to fresh air. Immediately remove contaminated clothing.
Provide artificial respiration if needed. Wipe off as much as possible.
Call a doctor. Wash with plenty of soap and water.

Rinse with water while holding eyes open. [ —

IMMEDIATELY call a POISON CENTER or doctor.|

Remove contact lenses if present.
Call an ophthalmologist.

Click to download full resolution via product page

First-Aid Procedures for Laudanosine Exposure.

Detailed First-Aid Protocols:

e General Advice: Immediately remove any clothing soiled by the product.[1] If breathing is
irregular or respiratory arrest occurs, provide artificial respiration.[1]

« Inhalation: Supply fresh air or oxygen and call for a doctor.[1] Remove the casualty to fresh
air and keep at rest in a position comfortable for breathing.[3]

» Skin Contact: Immediately remove all soiled and contaminated clothing.[1] Wash with plenty
of soap and water.[3]

e Eye Contact: Rinse with water while holding the eyes wide open.[2]

 Ingestion: Rinse mouth.[2] Immediately call a POISON CENTER or doctor.[2]

4.4 Fire-Fighting Measures

» Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire,
such as an extinguishing blanket.[2]
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» Specific Hazards: When heated to decomposition, it may emit dangerous fumes.[2]
Hazardous combustion products can include carbon oxides and nitrogen oxides (NOX).[7]

o Protective Equipment: Wear a self-contained breathing apparatus if exposed to vapors or
dust.[3][7]

Section 5: Disposal Considerations

Dispose of this material and its container at a hazardous or special waste collection point.[2]
Do not empty into drains.[2] Disposal should be in accordance with local, regional, and national
regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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